2-Octynyladenosine

• CAS No.: 90596-75-1
• Product Name: 2-Octynyladenosine
• Molecular Formula: C18H25N5O4
• Molecular Weight: 375.4 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-(6-amino-2-oct-1-ynylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• Standard InChI: InChI=1S/C18H25N5O4/c1-2-3-4-5-6-7-8-12-21-16(19)13-17(22-12)23(10-20-13)18-15(26)14(25)11(9-24)27-18/h10-11,14-15,18,24-26H,2-6,9H2,1H3,(H2,19,21,22)/t11-,14-,15-,18-/m1/s1
• Standard InChIKey: NVGGIHKSKVAPEY-XKLVTHTNSA-N
• Isomeric SMILES: CCCCCCC#CC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N
• SMILES: CCCCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)N
• Canonical SMILES: CCCCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)N
• Appearance: Solid powder
• Description: YT 146 is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(1-octynyl)adenosine; 2-O-Ado; 2-octynyladenosine; YT 146; YT-146
• Reference: 1: Sasamori J, Abe Y, Marunouchi T, Manome Y, Uchibori T, Tanonaka K. Effects of 2-Octynyladenosine (YT-146) on Mitochondrial Function in Ischemic/Reperfused Rat Hearts. Biol Pharm Bull. 2015;38(12):1946-53. doi: 10.1248/bpb.b15-00629. PubMed PMID: 26632185.; 2: Sasamori J, Aihara K, Uchibori T, Takahashi A, Takeo S, Tanonaka K. Cardioprotective effects of 2-octynyladenosine (YT-146) in ischemic/reperfused rat hearts. J Cardiovasc Pharmacol. 2011 Feb;57(2):166-73. doi: 10.1097/FJC.0b013e318201c264. PubMed PMID: 21052018.; 3: Sasamori J, Aihara K, Yoneyama F, Sato I, Kogi K, Takeo S. Amelioration of ischemia/reperfusion-induced myocardial infarction by the 2-alkynyladenosine derivative 2-octynyladenosine (YT-146). J Cardiovasc Pharmacol. 2006 Apr;47(4):614-20. PubMed PMID: 16680077.; 4: Konno T, Murakami A, Uchibori T, Nagai A, Kogi K, Nakahata N. Involvement of adenosine A2a receptor in intraocular pressure decrease induced by 2-(1-octyn-1-yl)adenosine or 2-(6-cyano-1-hexyn-1-yl)adenosine. J Pharmacol Sci. 2005 Apr;97(4):501-9. Epub 2005 Apr 9. PubMed PMID: 15821340.; 5: Harada N, Okajima K, Murakami K, Usune S, Sato C, Ohshima K, Katsuragi T. Adenosine and selective A(2A) receptor agonists reduce ischemia/reperfusion injury of rat liver mainly by inhibiting leukocyte activation. J Pharmacol Exp Ther. 2000 Sep;294(3):1034-42. PubMed PMID: 10945856.; 6: Harada N, Okajima K, Katsuragi T. [Adenosine reduces ischemia/reperfusion-induced liver injury by inhibiting leukocyte activation]. Nihon Yakurigaku Zasshi. 1999 Oct;114 Suppl 1:159P-167P. Japanese. PubMed PMID: 10629874.; 7: Yoneyama F, Aihara K, Kogi K, Satoh K, Taira N. Similarity and dissimilarity in mode and mechanism of action between YT-146, a selective adenosine receptor A2 agonist, and adenosine in isolated canine hearts. Tohoku J Exp Med. 1999 May;188(1):31-45. PubMed PMID: 10494898.; 8: Ono T, Matsuoka I, Ohkubo S, Kimura J, Nakanishi H. Effects of YT-146 [2-(1-octynyl) adenosine], an adenosine A2A receptor agonist, on cAMP production and noradrenaline release in PC12 cells. Jpn J Pharmacol. 1998 Nov;78(3):269-77. PubMed PMID: 9869260.; 9: Tanaka M, Takeda K, Takesako T, Takenaka K, Itoh H, Nakata T, Sasaki S, Nakagawa M. Altered cardiovascular responses to purinergic A2 stimulation in the nucleus tractus solitarius of spontaneously hypertensive rats. J Hypertens. 1995 Nov;13(11):1285-90. PubMed PMID: 8984126.; 10: Takiguchi Y, Nagano M, Ikeda Y, Nakashima M. Early administration of YT-146, an adenosine A2 receptor agonist, inhibits neointimal thickening after rat femoral artery endothelium injury. Eur J Pharmacol. 1995 Aug 4;281(2):205-7. PubMed PMID: 7589208.; 11: Abiru T, Endo K, Machida H. Differential vasodilatory action of 2-octynyladenosine (YT-146), an adenosine A2 receptor agonist, in the isolated rat femoral artery and vein. Eur J Pharmacol. 1995 Jul 25;281(1):9-15. PubMed PMID: 8566123.; 12: Iwamoto T, Umemura S, Toya Y, Hirawa N, Takeda K, Kihara M, Ishii M. Antihypertensive effects of 2-octynyladenosine (YT-146), a selective adenosine A2 receptor agonist, in Dahl salt-sensitive rats. Am J Hypertens. 1994 Nov;7(11):984-8. PubMed PMID: 7848625.; 13: Makujina SR, Olanrewaju HA, Mustafa SJ. Evidence against KATP channel involvement in adenosine receptor-mediated dilation of epicardial vessels. Am J Physiol. 1994 Aug;267(2 Pt 2):H716-24. PubMed PMID: 8067427.; 14: Iwamoto T, Umemura S, Toya Y, Uchibori T, Kogi K, Takagi N, Ishii M. Identification of adenosine A2 receptor-cAMP system in human aortic endothelial cells. Biochem Biophys Res Commun. 1994 Mar 15;199(2):905-10. PubMed PMID: 8135838.; 15: Furukawa S, Satoh K, Taira N. Opening of ATP-sensitive K+ channels responsible for adenosine A2 receptor-mediated vasodepression does not involve a pertussis toxin-sensitive G protein. Eur J Pharmacol. 1993 May 19;236(2):255-62. PubMed PMID: 8319753.; 16: Yoneyama F, Yamada H, Satoh K, Taira N. Vasodepressor mechanisms of 2-(1-octynyl)-adenosine (YT-146), a selective adenosine A2 receptor agonist, involve the opening of glibenclamide-sensitive K+ channels. Eur J Pharmacol. 1992 Mar 24;213(2):199-204. PubMed PMID: 1521559.; 17: Kogi K, Uchibori T, Aihara K, Yamaguchi T, Abiru T. Pharmacological profile of the 2-alkynyladenosine derivative 2-octynyladenosine (YT-146) in the cardiovascular system. Jpn J Pharmacol. 1991 Oct;57(2):153-65. PubMed PMID: 1812297.; 18: Abiru T, Yamaguchi T, Watanabe Y, Kogi K, Aihara K, Matsuda A. The antihypertensive effect of 2-alkynyladenosines and their selective affinity for adenosine A2 receptors. Eur J Pharmacol. 1991 Apr 10;196(1):69-76. PubMed PMID: 1874281.
• PubChem Compound: 146207
• Last Modified: Nov 11 2021